Cas no 1006356-58-6 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-2-methylpropanenitrile)

• Product Name: 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-2-methylpropanenitrile
• CAS No: 1006356-58-6
• MF: C₁₁H₁₂F₃N₃
• MW: 243.22829246521
• MDL: MFCD06739345
• CID: 1126129
• PubChem ID: 19616493
• Update Time: 2025-04-20

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-[5-cyclopropyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]-2-methylpro Panenitrile
• 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl-2-methylpropanenitrile
• 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-2-methyl-propanenitrile
• 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanenitrile
• BBL040436
• 3-(5-Cyclopropyl-3-trifluoromethyl-pyrazol-1-yl)-2-methyl-propionitrile
• EN300-230392
• 1006356-58-6
• 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]-2-methylpropanenitrile
• 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)-2-methylpropanenitrile
• AKOS000312684
• CS-0272227
• STK350463

• MDL： MFCD06739345
• Inchi： 1S/C11H12F3N3/c1-7(5-15)6-17-9(8-2-3-8)4-10(16-17)11(12,13)14/h4,7-8H,2-3,6H2,1H3
• InChI Key： USVNBIIDBLDFJY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CC(C#N)C)N=1)(F)F

Computed Properties

• Exact Mass: 243.09833188g/mol
• Monoisotopic Mass: 243.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles